Cas no 58460-20-1 (2-(Trifluoromethyl)benzo[d]thiazol-6-amine)

2-(Trifluoromethyl)benzo[d]thiazol-6-amine structure
58460-20-1 structure
Product Name:2-(Trifluoromethyl)benzo[d]thiazol-6-amine
CAS No:58460-20-1
MF:C8H5F3N2S
MW:218.198910474777
CID:874658
Update Time:2026-04-29

2-(Trifluoromethyl)benzo[d]thiazol-6-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(trifluoromethyl)-1,3-benzothiazol-6-amine
    • 6-Benzothiazolamine,2-(trifluoromethyl)-(9CI)
    • 2-(Trifluoromethyl)benzo[d]thiazol-6-amine
    • 6-Benzothiazolamine, 2-(trifluoromethyl)-
    • Inchi: 1S/C8H5F3N2S/c9-8(10,11)7-13-5-2-1-4(12)3-6(5)14-7/h1-3H,12H2
    • InChI Key: IMHDJHRTSKWDKO-UHFFFAOYSA-N
    • SMILES: S1C(C(F)(F)F)=NC2C([H])=C([H])C(=C([H])C1=2)N([H])[H]

Computed Properties

  • Exact Mass: 218.01255383 g/mol
  • Monoisotopic Mass: 218.01255383 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 218.20
  • XLogP3: 2.6
  • Topological Polar Surface Area: 67.2

2-(Trifluoromethyl)benzo[d]thiazol-6-amine Pricemore >>

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Enamine
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